Cas no 6899-73-6 (Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)-)

Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)- structure

6899-73-6 structure

Product Name:Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)-

CAS No:6899-73-6

MF:C₂₁H₂₄N₂O₄

MW:368.426265716553

CID:512695

PubChem ID:188999

Update Time:2025-04-19

Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)- Chemical and Physical Properties

Names and Identifiers

- Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)-
- Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-ox
- Uncarine A
- Isoformosanine
- UNII-N27X6B2Q57
- 7-ISOFORMOSANINE
- DTXSID701100064
- CHEMBL2355088
- UNCARIN A
- 6899-73-6
- Q27155146
- Methyl (1'R,3S,4'aS,5'aS,10'aR)-1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxospiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylate
- FORMOSANAN-16-CARBOXYLIC ACID, 19-METHYL-2-OXO-, METHYL ESTER, (7.ALPHA.,19.BETA.)-
- CHEBI:81201
- SMR000470796
- AKOS040762463
- HMS2270J14
- (7alpha,19beta)-19-Methyl-2-oxoformosanan-16-carboxylic acid, methyl ester
- C17593
- methyl (1R,4aS,5aS,6S,10aR)-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
- SPIRO(3H-INDOLE-3,6'(4'AH)-(1H)PYRANO(3,4-F)INDOLIZINE)-4'-CARBOXYLIC ACID, 1,2,5',5'A,7',8',10',10'A-OCTAHYDRO-1'-METHYL-2-OXO-, METHYL ESTER, (1'R,3S,4'AS,5'AS,10'AR)-
- MLS000728614
- N27X6B2Q57
- CS-0158872
- Methyl (1a(2)R,3S,4a(2)aS,5a(2)aS,10a(2)aR)-1,2,5a(2),5a(2)a,7a(2),8a(2),10a(2),10a(2)a-octahydro-1a(2)-methyl-2-oxospiro[3H-indole-3,6a(2)(4a(2)aH)-[1H]pyrano[3,4-f]indolizine]-4a(2)-carboxylate
- HY-N9163
- Inchi： 1S/C21H24N2O4/c1-12-14-10-23-8-7-21(16-5-3-4-6-17(16)22-20(21)25)18(23)9-13(14)15(11-27-12)19(24)26-2/h3-6,11-14,18H,7-10H2,1-2H3,(H,22,25)/t12-,13+,14-,18+,21+/m1/s1
- InChI Key： JMIAZDVHNCCPDM-DQDWJNSRSA-N
- SMILES： O1C=C(C(=O)OC)[C@@H]2[C@@H]([C@H]1C)CN1CC[C@@]3(C(NC4C=CC=CC3=4)=O)[C@@H]1C2

Computed Properties

Exact Mass: 368.17360725g/mol
Monoisotopic Mass: 368.17360725g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 692
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 67.9Å²

Experimental Properties

Color/Form: Powder

Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)- Security Information

Storage Condition：Store at room temperature, 2-8 ℃ is better

Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN5200-1 mg	Uncarine A	6899-73-6		1mg	￥2835.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	U40980-5 mg	Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)-	6899-73-6		5mg	¥5600.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	U40980-5mg	Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)-	6899-73-6	,97.0%	5mg	¥5600.0	2023-09-06
TargetMol Chemicals	TN5200-5 mg	Uncarine A	6899-73-6	98%	5mg	￥ 3,940	2023-07-10
TargetMol Chemicals	TN5200-1 mL * 10 mM (in DMSO)	Uncarine A	6899-73-6	98%	1 mL * 10 mM (in DMSO)	￥ 4040	2023-09-15
TargetMol Chemicals	TN5200-5mg	Uncarine A	6899-73-6		5mg	￥ 3940	2024-07-19
TargetMol Chemicals	TN5200-1 ml * 10 mm	Uncarine A	6899-73-6		1 ml * 10 mm	￥ 4040	2024-07-19

Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'R,3S,4'aS,5'aS,10'aR)- Related Literature

1. The stereochemistry of formosanine (uncarine B) and uncarine A

A. F. Beecham,N. K. Hart,S. R. Johns,J. A. Lamberton Chem. Commun. (London) 1967 535
2. Alkaloids of Uncaria pteropoda. Isolation and structures of pteropodine and isopteropodine

K. C. Chan,F. Morsingh,G. B. Yeoh J. Chem. Soc. C 1966 2245
3. X-Ray crystallographic determination of the structure of stemonamine, a new alkaloid from Stemona japonica miq.: isolation of isostemonamine

Hisao Iizuka,Hiroshi Irie,Norio Masaki,Kenji Osaki,Shojiro Uyeo J. Chem. Soc. Chem. Commun. 1973 125
4. Organic chemistry

T. G. Halsall,P. B. D. de la Mare,D. P. Craig,C. A. Bunton,G. H. Williams,A. G. Davies,G. H. Whitham,W. D. Ollis,J. Elks,K. Schofield,T. Swain,J. E. Saxton,W. G. Overend,D. M. Brown Annu. Rep. Prog. Chem. 1958 55 168
5. Recent progress in the chemistry of the monoterpenoid indole alkaloids

J. E. Saxton Nat. Prod. Rep. 1995 12 385